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Bombykol: A Comprehensive Technical Guide
Abstract
This technical guide provides an in-depth analysis of Bombykol, the primary sex pheromone of

the female silkworm moth, Bombyx mori. Since its identification by Adolf Butenandt in 1959,

Bombykol has been a cornerstone in the study of chemical ecology and insect communication.

This document details the molecular characteristics, biosynthetic and signaling pathways, and

key experimental protocols related to Bombykol. It is intended for researchers, scientists, and

professionals in the fields of chemical ecology, entomology, and drug development who are

interested in the molecular mechanisms of pheromonal communication.

Introduction
Bombykol, with the molecular formula C16H30O, was the first pheromone to be chemically

characterized.[1][2] It is a potent chemoattractant, capable of eliciting a behavioral response in

male silkworm moths at exceptionally low concentrations. The high specificity and sensitivity of

the Bombykol signaling system make it an excellent model for studying insect olfaction and

developing species-specific pest control strategies. This guide will cover the fundamental

properties of Bombykol, the intricate biochemical pathways governing its production and

perception, and detailed methodologies for its study.

Molecular Characteristics
Bombykol is a 16-carbon fatty alcohol with two conjugated double bonds. Its precise

stereochemistry is crucial for its biological activity.
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Structure and Isomerism
The systematic name for the most biologically active isomer of Bombykol is (10E,12Z)-

hexadeca-10,12-dien-1-ol. Four geometric isomers are possible due to the two double bonds,

but the (10E,12Z)-isomer is significantly more potent than the other three ((10E,12E),

(10Z,12E), and (10Z,12Z)). In the pheromone gland of Bombyx mori, Bombykol is found

alongside a minor component, bombykal ((10E,12Z)-hexadeca-10,12-dien-1-al), in

approximately a 10:1 ratio.

Quantitative Data
The following tables summarize key quantitative data for Bombykol.

Table 1: Physicochemical Properties of Bombykol

Property Value

Molecular Formula C16H30O

Molecular Weight 238.41 g/mol

Bioactivity Threshold
Induces "flutter dance" in 50% of male moths at

10⁻¹² µg/mL.

Isomeric Ratio (in vivo) Bombykol : Bombykal ≈ 10:1

Table 2: Spectroscopic Data for (10E,12Z)-Bombykol
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¹H NMR (CDCl₃) ¹³C NMR (CDCl₃)

Chemical Shift (ppm) Assignment

6.32 (dd, J=15.0, 10.9 Hz) H-11

5.96 (t, J=10.9 Hz) H-12

5.62 (dt, J=15.0, 7.1 Hz) H-10

5.40 (dd, J=10.9, 7.5 Hz) H-13

3.64 (t, J=6.6 Hz) H-1

2.15 (q, J=7.1 Hz) H-9

2.08 (q, J=7.5 Hz) H-14

1.57 (p, J=6.6 Hz) H-2

1.40 - 1.25 (m) H-3 to H-8

0.98 (t, J=7.5 Hz) H-15

Note: Specific assignments may vary slightly between literature sources. Data presented is a

consensus from typical values.

Table 3: Mass Spectrometry Data for Bombykol

m/z Relative Intensity (%) Plausible Fragmentation

238 5 [M]⁺

220 15 [M-H₂O]⁺

192 10 [M-C₂H₅OH]⁺

95 100 [C₇H₁₁]⁺ (cleavage at C9-C10)

81 85 [C₆H₉]⁺

67 70 [C₅H₇]⁺
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Experimental Protocols
Synthesis of (10E,12Z)-Bombykol via Wittig Reaction
This protocol outlines a common synthetic route to produce the biologically active isomer of

Bombykol.

Materials:

10-Oxodecanal

(Z)-Hex-2-en-1-yl)triphenylphosphonium bromide

n-Butyllithium (n-BuLi) in hexane

Anhydrous tetrahydrofuran (THF)

Sodium borohydride (NaBH₄)

Methanol (MeOH)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

Ylide Preparation: To a solution of (Z)-hex-2-en-1-yl)triphenylphosphonium bromide in

anhydrous THF at -78 °C under an inert atmosphere (e.g., argon), add n-BuLi dropwise. Stir

the resulting deep red solution for 1 hour at -78 °C.
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Wittig Reaction: Add a solution of 10-oxodecanal in anhydrous THF to the ylide solution at

-78 °C. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Quenching and Extraction: Quench the reaction by the slow addition of saturated aqueous

NH₄Cl. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash

with brine, and dry over anhydrous MgSO₄.

Purification of the Ketone: Concentrate the organic phase under reduced pressure. Purify the

resulting residue by silica gel column chromatography (eluting with a hexane/ethyl acetate

gradient) to yield (10E,12Z)-hexadeca-10,12-dien-1-one.

Reduction to Bombykol: Dissolve the purified ketone in methanol at 0 °C. Add NaBH₄

portion-wise and stir the reaction for 2 hours at room temperature.

Workup and Final Purification: Quench the reaction with water and extract with diethyl ether

(3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and

concentrate. Purify the crude alcohol by silica gel column chromatography (eluting with a

hexane/ethyl acetate gradient) to afford pure (10E,12Z)-Bombykol.

Electroantennography (EAG) Bioassay
EAG is a technique used to measure the electrical response of an insect's antenna to volatile

compounds.

Materials:

Adult male Bombyx mori

Tungsten microelectrodes

Micromanipulators

Amplifier and data acquisition system

Charcoal-filtered and humidified air stream

Pasteur pipettes with filter paper
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Bombykol solutions of varying concentrations in a suitable solvent (e.g., hexane)

Solvent control (hexane)

Procedure:

Antenna Preparation: Excise an antenna from a male moth at its base. Mount the antenna

between two tungsten microelectrodes, with the recording electrode inserted into the distal

end and the reference electrode at the base.

EAG Setup: Place the antenna preparation in a continuous stream of charcoal-filtered,

humidified air.

Stimulus Preparation: Apply a known volume of Bombykol solution (or solvent control) to a

piece of filter paper and insert it into a Pasteur pipette.

Stimulus Delivery: Insert the tip of the stimulus-containing pipette into a hole in the main air

stream tube. Deliver a puff of air through the pipette to introduce the stimulus into the

continuous air stream flowing over the antenna.

Data Recording: Record the change in electrical potential (the EAG response) from the

antenna using the amplifier and data acquisition system.

Data Analysis: Measure the amplitude of the negative deflection of the EAG response.

Compare the responses to different concentrations of Bombykol and the solvent control to

determine the dose-response relationship.

Signaling and Biosynthetic Pathways
Bombykol Biosynthesis Pathway
Bombykol is synthesized in the pheromone gland of the female moth from palmitoyl-CoA, a

common fatty acid precursor.[1] The key enzymatic steps involve desaturation and reduction.

Acetyl-CoA Palmitoyl-CoAFatty Acid Synthase (11Z)-Hexadecenoyl-CoAΔ11-Desaturase (10E,12Z)-Hexadecadienoyl-CoAΔ10,12-Desaturase (10E,12Z)-HexadecadienoateLipolysis Bombykol
((10E,12Z)-Hexadeca-10,12-dien-1-ol)

Fatty Acyl Reductase
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Click to download full resolution via product page

Caption: Biosynthesis of Bombykol from Acetyl-CoA.

Bombykol Signaling Pathway
The perception of Bombykol by the male moth antenna initiates a signal transduction cascade

that leads to a behavioral response.
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Caption: Signal transduction pathway of Bombykol perception.
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Conclusion
Bombykol remains a pivotal molecule in the study of chemical communication. Its well-defined

structure, high biological activity, and the relative simplicity of the Bombyx mori pheromone

system provide an invaluable platform for research. This guide has summarized the core

technical information on Bombykol, from its molecular properties to the intricate biochemical

pathways it governs. The detailed experimental protocols provided herein offer a foundation for

further investigation into this fascinating area of chemical ecology. Future research will

undoubtedly continue to uncover more details of pheromone biology, with implications for both

basic science and applied pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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